N-(4-fluorobenzyl)-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-fluorobenzyl)-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide, also known as FBTA, is a small molecule compound that has gained significant attention in recent years due to its potential applications in scientific research. FBTA is a thiazole-based compound that has been shown to exhibit potent biological activity, making it an attractive candidate for use in various research applications.
Scientific Research Applications
Radioligands for Peripheral Benzodiazepine Receptor (PBR)
Compounds similar in structure to N-(4-fluorobenzyl)-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide have been synthesized and evaluated as potent radioligands for peripheral benzodiazepine receptors, showcasing their potential in neuroimaging and the study of neuroinflammation and neurodegenerative diseases (Zhang et al., 2003).
Anticancer and Anti-inflammatory Activities
Derivatives of similar compounds have been explored for their anti-inflammatory and anticancer activities. For instance, certain acetamide derivatives have shown significant anti-inflammatory activity, highlighting their potential in the development of new anti-inflammatory drugs (Sunder & Maleraju, 2013). Furthermore, modifications of these structures have resulted in compounds with potent antiproliferative activity against various cancer cell lines, suggesting a promising avenue for cancer therapy research (Xie et al., 2015).
Kinase Inhibition for Cancer Treatment
The synthesis of N-benzyl substituted acetamide derivatives containing thiazole instead of pyridine and their evaluation for Src kinase inhibitory and anticancer activities provide insights into the design of novel cancer therapeutics. These compounds exhibit inhibition of cell proliferation in various carcinoma cells, underscoring the importance of structural features in therapeutic efficacy (Fallah-Tafti et al., 2011).
Urease Inhibition and Potential Antibacterial Applications
The synthesized N-(6-arylbenzo[d]thiazol-2-yl)acetamides, showing significant activity for urease inhibition, suggest applications in designing inhibitors against urease-producing pathogens. Their potential antibacterial activity, especially against drug-resistant strains, could be of great interest in addressing antimicrobial resistance (Gull et al., 2016).
properties
IUPAC Name |
N-[(4-fluorophenyl)methyl]-2-[2-[(2-methoxyphenyl)carbamoylamino]-1,3-thiazol-4-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19FN4O3S/c1-28-17-5-3-2-4-16(17)24-19(27)25-20-23-15(12-29-20)10-18(26)22-11-13-6-8-14(21)9-7-13/h2-9,12H,10-11H2,1H3,(H,22,26)(H2,23,24,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AFZBTSANIDTUKH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NC(=O)NC2=NC(=CS2)CC(=O)NCC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19FN4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.